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Compound of Interest

Compound Name: Nerofe

CAS No.: 1311294-45-7

Cat. No.: B10815529

Get Quote

Application Notes & Protocols: Nerofe
For Research Use Only. Not for use in diagnostic procedures.

Introduction
Nerofe™, also known as dTCApFs, is a 14-amino acid synthetic peptide derived from the

human hormone peptide Tumor Cell Apoptosis Factor (TCApF).[1][2] It is an investigational

anti-cancer agent with a novel, multi-faceted mechanism of action.[3] Nerofe enters cells via

the T1/ST2 receptor, which is often overexpressed in various cancer cells.[1][2][4] Its anti-

neoplastic activity stems from a triple-action mechanism: direct cytotoxicity to cancer cells,

modulation of the immune response, and inhibition of angiogenesis.[2][3]

Mechanistically, Nerofe induces apoptosis by causing endoplasmic reticulum (ER) stress and

destruction of the Golgi apparatus.[1] In combination with agents like Doxorubicin, it has been

shown to downregulate KRAS signaling by upregulating miR217, leading to enhanced tumor

cell apoptosis.[1][5] Furthermore, Nerofe activates an anti-cancer immune response and

inhibits angiogenesis by suppressing key factors like VEGFA.[3][4][6] These application notes

provide detailed protocols for the preparation and use of Nerofe in a research setting.
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Product Information and Properties
Proper handling and storage are critical for maintaining the stability and activity of Nerofe.

Refer to the table below for key properties and storage recommendations.

Parameter Specification

Full Name dTCApFs

Molecular Formula C₉₆H₁₂₉N₂₁O₂₀

Molecular Weight 1897.2 g/mol [6]

Purity ≥98% (as determined by HPLC)

Appearance White lyophilized powder

Solubility Soluble in sterile, nuclease-free water or PBS

Storage
Store lyophilized powder at -20°C. Protect from

light.

Reconstituted Solution
Store stock solutions in aliquots at -80°C. Avoid

repeated freeze-thaw cycles.

Protocol 1: Reconstitution of Nerofe Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution from the lyophilized

powder.

Materials:

Nerofe lyophilized powder

Sterile, nuclease-free Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, low-adhesion polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized Nerofe to equilibrate to room

temperature for 15-20 minutes to prevent condensation.

Centrifugation: Briefly centrifuge the vial to ensure the powder is collected at the bottom.

Reconstitution: Aseptically add the required volume of sterile PBS to the vial to achieve a

final concentration of 1 mg/mL. For a 1 mg vial, add 1 mL of PBS.

Solubilization: Gently swirl or pipette the solution up and down to ensure the peptide is fully

dissolved. Avoid vigorous vortexing to prevent peptide degradation.

Aliquoting: Dispense the stock solution into sterile, low-adhesion polypropylene

microcentrifuge tubes in volumes appropriate for your experiments (e.g., 10 µL or 20 µL

aliquots).

Storage: Immediately store the aliquots at -80°C.
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Workflow: Nerofe Stock Solution Preparation

Equilibrate Vial
to Room Temp

Centrifuge Vial
(Collect Powder)

Add Sterile PBS
(e.g., 1 mL for 1 mg)

Gently Mix to
Dissolve Peptide

Aliquot into
Microtubes

Store Aliquots
at -80°C

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for reconstituting lyophilized Nerofe.

Protocol 2: Preparation of Working Solutions
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This protocol describes the dilution of the 1 mg/mL stock solution to final working

concentrations for cell-based assays. In vitro experiments have utilized concentrations such as

25 µg/mL and 50 µg/mL.[1]

Materials:

1 mg/mL Nerofe stock solution (from Protocol 1)

Appropriate sterile cell culture medium

Procedure:

Thaw Stock: Thaw a single aliquot of the 1 mg/mL Nerofe stock solution on ice.

Calculate Dilution: Determine the volume of stock solution needed for your final working

concentration.

Example for a 50 µg/mL working solution in 10 mL of media:

Use the formula: C1V1 = C2V2

(1000 µg/mL)(V1) = (50 µg/mL)(10 mL)

V1 = (500 µg·mL) / (1000 µg/mL) = 0.5 mL = 500 µL

Dilution: Aseptically add the calculated volume of the stock solution to the corresponding

volume of cell culture medium.

Mixing: Gently mix the working solution by inverting the tube or pipetting. Do not vortex.

Application: Use the freshly prepared working solution immediately for treating cells.

Application Note 1: In Vitro Anti-Proliferative Activity
Nerofe exhibits a direct inhibitory effect on the proliferation of various cancer cell lines.[3]

When used in combination with Doxorubicin, a synergistic effect on reducing cell viability has

been observed.[1] The following is a generalized protocol for assessing cell viability using a

Resazurin-based assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10317071/
https://www.benchchem.com/product/b10815529/docs?utm_src=pdf-body#step-by-step-guide-for-nerofe-solution-preparation
https://www.benchchem.com/product/b10815529/docs?utm_src=pdf-body#step-by-step-guide-for-nerofe-solution-preparation
https://www.benchchem.com/product/b10815529/docs?utm_src=pdf-body#step-by-step-guide-for-nerofe-solution-preparation
https://www.immunesk.com/technology-2/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10317071/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Cell Viability (Resazurin Assay)

Cell Seeding: Seed cancer cells (e.g., SW480, HT-29) in a 96-well plate at a predetermined

density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours.

Treatment: Prepare serial dilutions of Nerofe in culture medium and add them to the

respective wells. Include wells for "untreated" and "vehicle control."

Incubation: Incubate the plate for the desired treatment duration (e.g., 72 hours).[1]

Reagent Addition: Add Resazurin reagent to each well according to the manufacturer's

instructions and incubate for 2-4 hours.

Measurement: Measure the fluorescence or absorbance at the appropriate wavelength using

a plate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC₅₀ value by plotting a dose-response curve.

Table 1: Synergistic Effects of Nerofe and Doxorubicin on Metastatic Colorectal Cancer

(mCRC) Cells[1]

Test Parameter Nerofe Alone Doxorubicin Alone
Nerofe +
Doxorubicin

Decrease in Viability 0–10% 10–15% 50–70%

Increase in ROS

Production
~60% ~10% 60–80%

Increase of miR217

Expression
~50% ~70% 200–300%

Decrease of

KRAS/MAPK1/2

Protein

~10% ~25% 90–100%

Data adapted from studies on mCRC cell lines (SW480, HT-29, CT26).[1]
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Mechanism of Action: Signaling Pathways
Nerofe's mechanism involves multiple signaling pathways. A key action, particularly in KRAS-

mutated cancers, is the upregulation of the tumor-suppressive microRNA, miR217. This leads

to the subsequent downregulation of KRAS and its downstream effectors in the MAPK

signaling pathway, ultimately promoting apoptosis.[1]
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Hypothesized Nerofe Signaling Pathway in KRAS-mutated Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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